Cas no 13610-51-0 (ethyl 2-2-oxo-1,3-benzoxazol-3(2H)-ylacetate)

• Product Name: ethyl 2-2-oxo-1,3-benzoxazol-3(2H)-ylacetate
• CAS No: 13610-51-0
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• MDL: MFCD00823452
• CID: 2115770
• PubChem ID: 590460
• Update Time: 2025-05-21

ethyl 2-2-oxo-1,3-benzoxazol-3(2H)-ylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetate
• (2-OXO-BENZOOXAZOL-3-YL)-ACETIC ACID ETHYL ESTER
• SR-01000396265
• Z15400249
• CS-0245545
• EN300-30641
• DA-34562
• 5M-307S
• STK891394
• Ethyl (2-oxo-1,3-benzoxazol-3(2H)-yl)acetate #
• ethyl 2-(2-oxo-1,3-benzoxazol-3-yl)acetate
• Ethyl 2-(2-Oxo-1,3-benzoxazol-3(2H)-yl)acetate
• Benzoxazole-3-acetic acid, 2,3-dihydro-2-oxo-, ethyl ester
• MFCD00823452
• NAA61051
• Ethyl (2-oxo-1,3-benzoxazol-3(2H)-yl)acetate
• ethyl 2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetate
• ethyl 2-[2-oxo-1,3-benzoxazol-3(2H)-yl]acetate
• G37288
• ethyl2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetate
• 13610-51-0
• AKOS001466127
• SR-01000396265-1
• SCHEMBL10444126
• ethyl 2-2-oxo-1,3-benzoxazol-3(2H)-ylacetate

• MDL： MFCD00823452
• Inchi： 1S/C11H11NO4/c1-2-15-10(13)7-12-8-5-3-4-6-9(8)16-11(12)14/h3-6H,2,7H2,1H3
• InChI Key： WPYCPWHVMGKKRF-UHFFFAOYSA-N
• SMILES： O1C(N(CC(=O)OCC)C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 221.06880783Da
• Monoisotopic Mass: 221.06880783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-2-oxo-1,3-benzoxazol-3(2H)-ylacetate

Research Brief on Ethyl 2-2-oxo-1,3-benzoxazol-3(2H)-ylacetate (CAS: 13610-51-0): Recent Advances and Applications

Ethyl 2-2-oxo-1,3-benzoxazol-3(2H)-ylacetate (CAS: 13610-51-0) is a benzoxazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This compound, characterized by its unique benzoxazole core and ester functionality, serves as a key intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential in the design of novel therapeutic agents, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer research.

One of the most notable advancements in the study of ethyl 2-2-oxo-1,3-benzoxazol-3(2H)-ylacetate is its role as a precursor in the synthesis of heterocyclic compounds with enhanced pharmacological properties. Researchers have demonstrated that modifications to the benzoxazole scaffold can lead to compounds with improved bioavailability and target specificity. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility in developing inhibitors for specific enzymes involved in inflammatory pathways, showcasing its potential as a lead compound for anti-inflammatory drug development.

In addition to its pharmacological applications, ethyl 2-2-oxo-1,3-benzoxazol-3(2H)-ylacetate has been investigated for its chemical reactivity and stability under various conditions. Recent synthetic methodologies have focused on optimizing the yield and purity of this compound, employing green chemistry principles to reduce environmental impact. A 2024 report in Organic Process Research & Development detailed a novel catalytic process that significantly enhances the efficiency of its production, making it more accessible for large-scale pharmaceutical applications.

Furthermore, the compound's mechanism of action has been elucidated through advanced computational and experimental techniques. Molecular docking studies have revealed its interactions with specific protein targets, providing insights into its mode of action at the atomic level. These findings, published in Bioorganic & Medicinal Chemistry Letters, underscore the importance of ethyl 2-2-oxo-1,3-benzoxazol-3(2H)-ylacetate in rational drug design and its potential to address unmet medical needs.

Looking ahead, ongoing research aims to expand the therapeutic applications of ethyl 2-2-oxo-1,3-benzoxazol-3(2H)-ylacetate, particularly in the context of personalized medicine and targeted therapies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. As the field continues to evolve, this compound remains a promising candidate for the development of next-generation therapeutics.